Cas no 72002-50-7 ( )

• Product name: &nbsp
• CAS No: 72002-50-7
• MF: C₁₄H₂₀O₆S
• MW: 316.37
• CID: 976858
• PubChem ID: 269003

  Chemical and Physical Properties

Names and Identifiers

• (3-hydroxy-6-methoxy-2-methyloxan-4-yl) 4-methylbenzenesulfonate
• NSC-185343
• 72002-50-7
• NSC-109521
• Methyl 2,6-dideoxy-3-O-(4-methylbenzene-1-sulfonyl)hexopyranoside
• NSC185343
• 18981-61-8
• DTXSID90940502
• NSC301726
• NSC-301726
• NSC109521
•  

• Inchi： InChI=1S/C14H20O6S/c1-9-4-6-11(7-5-9)21(16,17)20-12-8-13(18-3)19-10(2)14(12)15/h4-7,10,12-15H,8H2,1-3H3
• InChI Key： BUNJOGJAVQTICZ-UHFFFAOYSA-N
• SMILES： CC1C(C(CC(O1)OC)OS(=O)(=O)C2=CC=C(C=C2)C)O

Computed Properties

• Exact Mass: 316.0981
• Monoisotopic Mass: 316.09805953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 82.06
• LogP: 2.29190